4-(2,4-Dichlorophenoxy)butanenitrile

• IUPAC Name: 4-(2,4-dichlorophenoxy)butanenitrile
• InChI: InChI=1S/C10H9Cl2NO/c11-8-3-4-10(9(12)7-8)14-6-2-1-5-13/h3-4,7H,1-2,6H2
• InChI Key: PQKIXVHPJRFLSV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)OCCCC#N
• Molecular Formula: C10H9Cl2NO
• DSSTOX Substance ID: DTXSID60291952
• Molecular Weight: 230.09 g/mol
• CAS No.: 63867-25-4

Description

4-(2,4-Dichlorophenoxy)butanenitrile (CAS: 63867-25-4) is a nitrile-substituted chlorophenoxy compound with the molecular formula C₁₀H₉Cl₂NO and a molar mass of 230.09 g/mol . Structurally, it consists of a butanenitrile chain (CH₂-CH₂-CH₂-C≡N) linked to a 2,4-dichlorophenoxy group. This compound is also referred to as 4-(2,4-Dichlorophenoxy)butyronitrile, highlighting its nitrile functional group, which distinguishes it from carboxylic acid derivatives like 2,4-DB (4-(2,4-dichlorophenoxy)butanoic acid) .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 4-(2,4-Dichlorophenoxy)butanenitrile with structurally or functionally related compounds, focusing on molecular properties, functional groups, and applications:

Table 1: Comparative Analysis of 4-(2,4-Dichlorophenoxy)butanenitrile and Analogues

Compound Name	CAS Number	Molecular Formula	Molar Mass (g/mol)	Functional Group	Key Applications/Properties
4-(2,4-Dichlorophenoxy)butanenitrile	63867-25-4	C₁₀H₉Cl₂NO	230.09	Nitrile	Potential herbicide precursor
2,4-DB (butanoic acid derivative)	94-82-6	C₁₀H₉Cl₂O₃	249.09	Carboxylic acid	Herbicide (synthetic auxin)
Methyl 4-(2,4-dichlorophenoxy)butyrate	18625-12-2	C₁₁H₁₁Cl₂O₃	263.10	Ester	Metabolite or herbicide derivative
2-(4-Chlorophenyl)hexanenitrile	2124-74-5	C₁₂H₁₄ClN	207.70	Nitrile	Agrochemical synthesis

Key Comparisons

Functional Group Differences Nitrile vs. Carboxylic Acid: The nitrile group in 4-(2,4-Dichlorophenoxy)butanenitrile is less polar than the carboxylic acid group in 2,4-DB. This difference impacts solubility and bioavailability. For instance, 2,4-DB’s carboxylic acid group facilitates ionization, enhancing its herbicidal activity by mimicking natural auxins in plants . In contrast, the nitrile group may act as a proherbicide, requiring metabolic conversion (e.g., hydrolysis to a carboxylic acid) for activity . Ester Derivatives: Methyl 4-(2,4-dichlorophenoxy)butyrate, an ester analogue, is a metabolite of 2,4-DB and may exhibit reduced herbicidal potency compared to the parent acid .

Structural Modifications Chain Length and Substituents: 2-(4-Chlorophenyl)hexanenitrile (C₁₂H₁₄ClN) has a longer alkyl chain and a single chlorophenyl group, making it more lipophilic than 4-(2,4-Dichlorophenoxy)butanenitrile. This property could influence its environmental persistence or uptake in target organisms .

Applications Herbicidal Activity: 2,4-DB is widely used as a selective herbicide for broadleaf weeds in legume crops, leveraging its auxin-like activity . The nitrile derivative’s role remains speculative but may involve intermediate synthesis or prodrug mechanisms. Synthetic Utility: Nitriles like 4-(2,4-Dichlorophenoxy)butanenitrile are valuable in organic synthesis due to their reactivity (e.g., hydrolysis to acids or reduction to amines) .